Cas no 81595-03-1 (2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid)

2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid structure
81595-03-1 structure
Product Name:2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid
CAS No:81595-03-1
MF:C9H7BrN4O2
MW:283.081480264664
MDL:MFCD16877103
CID:2844757
PubChem ID:12914289
Update Time:2025-07-30

2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid
    • 2-[5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetic acid
    • DTXSID001255224
    • 81595-03-1
    • 2H-Tetrazole-2-acetic acid, 5-(3-bromophenyl)-
    • 5-(3-bromophenyl)-2h-tetrazole-2-acetic acid
    • Z2049906192
    • EN300-25168734
    • MDL: MFCD16877103
    • Inchi: 1S/C9H7BrN4O2/c10-7-3-1-2-6(4-7)9-11-13-14(12-9)5-8(15)16/h1-4H,5H2,(H,15,16)
    • InChI Key: BGORYZAIBVJRDC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1N=NN(CC(=O)O)N=1

Computed Properties

  • Exact Mass: 281.97524Da
  • Monoisotopic Mass: 281.97524Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.9Ų

2-5-(3-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetic acid Pricemore >>

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